2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid

• IUPAC Name: 2-[2-(ethoxymethyl)pyrrolidin-1-yl]butanoic acid
• InChI: InChI=1S/C11H21NO3/c1-3-10(11(13)14)12-7-5-6-9(12)8-15-4-2/h9-10H,3-8H2,1-2H3,(H,13,14)
• InChI Key: FQNOBEHQGVSQLP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N1CCCC1COCC
• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol
• CAS No.: 2097944-20-0

Description

2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid is a chiral pyrrolidine derivative offered for research and development purposes. This compound is part of a class of nitrogen-containing heterocycles that are highly valued in medicinal chemistry and drug discovery. Structurally similar compounds, such as those featuring a butanoic acid chain linked to a modified pyrrolidine ring (e.g., 2-(4,4-Difluoro-2-(methoxymethyl)pyrrolidin-1-yl)butanoic acid and 2-(3-(Ethoxymethyl)piperidin-1-yl)butanoic acid ), are frequently utilized as key synthetic intermediates or building blocks. The integration of the pyrrolidine scaffold with a carboxylic acid functional group makes this chemical a versatile candidate for designing novel bioactive molecules. It is strictly for research use and is not intended for diagnostic, therapeutic, or any human use. Researchers should consult the safety data sheet prior to handling.

Biological Activity

2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid, a compound with the CAS number 2097944-20-0, has garnered attention in medicinal chemistry and pharmacology. Its unique structure, featuring a pyrrolidine ring and an ethoxymethyl substituent, suggests potential biological activities that warrant investigation.

Chemical Structure and Properties

The chemical structure of 2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid can be represented as follows:

$$\text{C}_8\text{H}_{15}\text{N}\text{O}_2$$

This compound is characterized by its pyrrolidine moiety, which is known to influence biological interactions due to its stereochemistry and ability to modulate enzyme activity.

The biological activity of this compound is hypothesized to involve several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor or modulator of specific enzymes involved in metabolic pathways.
• Receptor Interaction : It could interact with various receptors, influencing cellular signaling pathways.
• Antioxidant Activity : Preliminary studies suggest potential antioxidant properties, which could mitigate oxidative stress in cells.

Biological Activity

Research into the biological activity of 2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid has revealed several promising effects:

Anticancer Potential

Emerging research suggests that derivatives of pyrrolidine can exhibit anticancer properties. For instance, compounds that modulate the TGF-β signaling pathway have shown promise in reducing tumor growth and metastasis. Further investigation into 2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid could elucidate its role in cancer therapy.

Data Table: Biological Activities of Related Compounds

Compound Name	Biological Activity	Reference
2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid	Potential anticancer activity
Salidroside	Anti-inflammatory, antioxidant
Emodin	Antifibrotic, antioxidant
Ouabain	Inhibitory on fibroblast activation

Case Study 1: Antioxidant Effects

A study exploring the antioxidant capacity of pyrrolidine derivatives found that certain compounds significantly reduced oxidative stress markers in cellular models. This suggests that 2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid may possess similar protective effects against oxidative damage.

Case Study 2: Cancer Cell Line Studies

Preliminary investigations into related compounds have demonstrated their ability to inhibit proliferation in various cancer cell lines. Future studies should focus on evaluating the specific effects of 2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid on cancer cell viability and apoptosis.

Comparison with Similar Compounds

Key Compounds:

2-(Pyrrolidin-1-yl)butanoic acid (CAS 857206-11-2): Molecular Formula: C₈H₁₅NO₂ Molecular Weight: 157.21 g/mol Structure: Lacks the ethoxymethyl substituent on the pyrrolidine ring.

Hypothetical 2-(2-Methylpyrrolidin-1-yl)butanoic acid: Molecular Formula: C₉H₁₇NO₂ Molecular Weight: ~171.24 g/mol (estimated).

Target Compound: 2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid Molecular Formula: C₁₁H₂₁NO₃ (calculated) Molecular Weight: ~215.29 g/mol (calculated).

Table 1: Structural and Molecular Comparisons

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituent
2-(Pyrrolidin-1-yl)butanoic acid	C₈H₁₅NO₂	157.21	None
2-(2-Methylpyrrolidin-1-yl)butanoic acid	C₉H₁₇NO₂	~171.24	Methyl (-CH₃)
2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid	C₁₁H₂₁NO₃	~215.29	Ethoxymethyl (-CH₂-O-CH₂CH₃)

Physicochemical Properties

• Steric Effects : The ethoxymethyl substituent introduces steric hindrance, which may limit interactions with enzymes or receptors compared to smaller analogs like the methyl-substituted derivative.
• Stability : Ether linkages (e.g., ethoxymethyl) are generally stable under physiological conditions but may be susceptible to acid-catalyzed hydrolysis, unlike the unsubstituted pyrrolidine analog.

Q & A

Basic Research Questions

Q. What are the recommended synthetic pathways for 2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid, and how can its stereochemical purity be ensured?

• Methodological Answer : The synthesis typically involves multi-step reactions, including alkylation of pyrrolidinone derivatives followed by chiral resolution. For example, enantiopure synthesis may employ asymmetric catalysis or chiral auxiliaries. The stereochemical configuration (e.g., (2S) vs. racemic mixtures) must be verified using polarimetry, chiral HPLC, or X-ray crystallography . Impurity standards such as 2-(2-oxopyrrolidin-1-yl)butanoic acid (CAS 67118-31-4) are critical for cross-validation during synthesis .

Q. How should researchers characterize this compound’s physicochemical properties, and what analytical techniques are most reliable?

• Methodological Answer :

• Molecular Formula : C₈H₁₃NO₃ (PubChem data) .
• Key Techniques :
• NMR Spectroscopy : For structural confirmation of the pyrrolidin-1-yl and ethoxymethyl groups.
• Mass Spectrometry : To confirm molecular weight (171.19 g/mol) .
• HPLC-PDA : For purity assessment, with reference to impurity standards like pyridin-2-ol (CAS 142-08-5) .

Advanced Research Questions

Q. How can researchers resolve contradictions in stereochemical data between racemic mixtures and enantiopure forms of this compound?

• Methodological Answer : Discrepancies often arise from synthesis protocols or analytical limitations. For example:

• Chiral Chromatography : Use columns like Chiralpak® IA/IB with heptane-ethanol mobile phases to separate enantiomers .
• Dynamic Kinetic Resolution : Employ enzymes (e.g., lipases) to selectively hydrolyze one enantiomer during synthesis .
• Crystallographic Analysis : Single-crystal X-ray diffraction provides definitive stereochemical assignments, resolving ambiguities in NMR or HPLC data .

Q. What strategies are effective for identifying and quantifying process-related impurities in this compound?

• Methodological Answer : Impurity profiling requires:

• Reference Standards : Use certified impurities like (2RS)-2-(2-oxopyrrolidin-1-yl)butanoic acid (CAS 67118-31-4) and pyridin-2-ol (CAS 142-08-5) for spiking experiments .
• LC-MS/MS : Quantify trace impurities at ppm levels using selective ion monitoring (SIM).
• Forced Degradation Studies : Expose the compound to heat, light, or acidic/basic conditions to simulate degradation pathways and identify potential impurities .

Q. How does the ethoxymethyl group influence the compound’s metabolic stability in preclinical studies?

• Methodological Answer : The ethoxymethyl moiety may alter pharmacokinetics by:

• Enhancing Lipophilicity : Measured via logP calculations (e.g., using ChemAxon software).
• Reducing Oxidative Metabolism : Assessed using liver microsome assays (e.g., human/rat CYP450 isoforms).
• In Silico Modeling : Predict metabolic hotspots with tools like Schrödinger’s Metabolism Module .

Contradiction Analysis

• Stereochemical Variants : specifies the (2S)-configuration, while references a racemic mixture (±). Researchers must clarify the intended enantiomer for biological studies, as chirality impacts receptor binding and toxicity .